Muristerone A
Muristerone A
Brand Name:
Vulcanchem
CAS No.:
38778-30-2
VCID:
VC0191910
InChI:
InChI=1S/C27H44O8/c1-14(2)6-7-20(31)25(5,33)19-8-9-26(34)15-10-21(32)27(35)13-17(29)16(28)11-24(27,4)22(15)18(30)12-23(19,26)3/h10,14,16-20,22,28-31,33-35H,6-9,11-13H2,1-5H3/t16-,17+,18+,19-,20+,22+,23+,24+,25+,26+,27+/m0/s1
SMILES:
CC(C)CCC(C(C)(C1CCC2(C1(CC(C3C2=CC(=O)C4(C3(CC(C(C4)O)O)C)O)O)C)O)O)O
Molecular Formula:
C27H44O8
Molecular Weight:
496.6 g/mol
Muristerone A
CAS No.: 38778-30-2
Natural Products
VCID: VC0191910
Molecular Formula: C27H44O8
Molecular Weight: 496.6 g/mol
| CAS No. | 38778-30-2 |
|---|---|
| Product Name | Muristerone A |
| Molecular Formula | C27H44O8 |
| Molecular Weight | 496.6 g/mol |
| IUPAC Name | (2S,3R,5S,9R,10R,11R,13R,14S,17S)-17-[(2R,3R)-2,3-dihydroxy-6-methylheptan-2-yl]-2,3,5,11,14-pentahydroxy-10,13-dimethyl-1,2,3,4,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H44O8/c1-14(2)6-7-20(31)25(5,33)19-8-9-26(34)15-10-21(32)27(35)13-17(29)16(28)11-24(27,4)22(15)18(30)12-23(19,26)3/h10,14,16-20,22,28-31,33-35H,6-9,11-13H2,1-5H3/t16-,17+,18+,19-,20+,22+,23+,24+,25+,26+,27+/m0/s1 |
| Standard InChIKey | LRJUYAVTHIEHAI-LHBNDURVSA-N |
| Isomeric SMILES | CC(C)CC[C@H]([C@@](C)([C@H]1CC[C@@]2([C@@]1(C[C@H]([C@H]3C2=CC(=O)[C@]4([C@@]3(C[C@@H]([C@@H](C4)O)O)C)O)O)C)O)O)O |
| SMILES | CC(C)CCC(C(C)(C1CCC2(C1(CC(C3C2=CC(=O)C4(C3(CC(C(C4)O)O)C)O)O)C)O)O)O |
| Canonical SMILES | CC(C)CCC(C(C)(C1CCC2(C1(CC(C3C2=CC(=O)C4(C3(CC(C(C4)O)O)C)O)O)C)O)O)O |
| Synonyms | 2 beta,3 beta,5 beta,11 alpha,14 alpha,20R,22R-heptahydro xycholest-7-en-6-one muristerone muristerone A |
| PubChem Compound | 122217 |
| Last Modified | Nov 11 2021 |
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